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Compound of Interest

Compound Name: Pramipexole dimer

Cat. No.: B1458857 Get Quote

Pramipexole Dimer: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pramipexole, a non-ergot dopamine agonist, is a cornerstone in the management of

Parkinson's disease and Restless Legs Syndrome. During its synthesis and under certain

degradation conditions, various impurities can form. One such impurity is a dimeric adduct

known formally as (6S,6'S)-N6,N6′-(2-methylpentane-1,3-diyl)bis(4,5,6,7-

tetrahydrobenzo[d]thiazole-2,6-diamine). This document provides a detailed technical overview

of this specific pramipexole dimer, often referred to as Pramipexole EP Impurity C or the

Pramipexole C-C Dimer, focusing on its chemical structure, synthesis, and analytical

characterization.

Chemical Structure and Identification
The pramipexole dimer is characterized by two pramipexole moieties linked by a 2-

methylpentane-1,3-diyl bridge at the N6 position of the tetrahydrobenzothiazole ring system.

Systematic Name: (6S,6'S)-N6,N6′-(2-methylpentane-1,3-diyl)bis(4,5,6,7-

tetrahydrobenzo[d]thiazole-2,6-diamine) Molecular Formula: C₂₀H₃₂N₆S₂ CAS Number:

1973461-14-1
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A 2D representation of the chemical structure is provided below:

To cite this document: BenchChem. [What is the chemical structure of Pramipexole dimer?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1458857#what-is-the-chemical-structure-of-
pramipexole-dimer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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